Cas no 1472625-48-1 (O-(3,4,5-trifluorophenyl)methylhydroxylamine)

• Product Name: O-(3,4,5-trifluorophenyl)methylhydroxylamine
• CAS No: 1472625-48-1
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 5170581
• PubChem ID: 156027734
• Update Time: 2025-05-20

O-(3,4,5-trifluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[(3,4,5-trifluorophenyl)methyl]-
• O-(3,4,5-trifluorophenyl)methylhydroxylamine

• Inchi： 1S/C7H6F3NO/c8-5-1-4(3-12-11)2-6(9)7(5)10/h1-2H,3,11H2
• InChI Key： SBHHDTKDBNXWKA-UHFFFAOYSA-N
• SMILES： NOCC1=CC(F)=C(F)C(F)=C1

Additional information on O-(3,4,5-trifluorophenyl)methylhydroxylamine

Introduction to O-(3,4,5-trifluorophenyl)methylhydroxylamine and Its Significance in Modern Chemical Research

O-(3,4,5-trifluorophenyl)methylhydroxylamine) is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceuticals and chemical synthesis. This compound, identified by the CAS number 1472625-48-1, has garnered attention due to its distinct chemical properties and the versatility it offers in various research domains.

The molecular framework of O-(3,4,5-trifluorophenyl)methylhydroxylamine includes a trifluorophenyl group, which is a key feature contributing to its reactivity and utility. The presence of fluorine atoms in the aromatic ring enhances the compound's electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. This characteristic is particularly relevant in the development of novel pharmaceutical agents where electron-withdrawing groups play a crucial role in modulating biological activity.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. O-(3,4,5-trifluorophenyl)methylhydroxylamine) fits well within this trend, offering researchers a versatile building block for designing molecules with tailored pharmacological properties. Its application in drug discovery has been explored particularly in the context of developing treatments for neurological disorders and infectious diseases.

The compound's hydroxylamine moiety is another critical feature that contributes to its reactivity. Hydroxylamines are known for their ability to participate in various chemical transformations, including oxidation-reduction reactions and nucleophilic substitutions. These reactions are fundamental in organic synthesis and are often employed to construct complex molecular architectures. The combination of the trifluorophenyl group and the hydroxylamine moiety makes O-(3,4,5-trifluorophenyl)methylhydroxylamine) a promising candidate for further exploration in synthetic chemistry.

Recent studies have highlighted the potential of O-(3,4,5-trifluorophenyl)methylhydroxylamine) in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of fluorinated amine derivatives, which are known to exhibit potent antimicrobial properties. The trifluorophenyl group's ability to enhance lipophilicity and metabolic stability has been particularly advantageous in this context.

The compound's significance extends beyond pharmaceutical applications. In materials science, O-(3,4,5-trifluorophenyl)methylhydroxylamine) has been explored for its potential use in the synthesis of advanced polymers and coatings. The presence of fluorine atoms imparts unique properties such as thermal stability and chemical resistance, making it suitable for high-performance materials.

In conclusion, O-(3,4,5-trifluorophenyl)methylhydroxylamine) (CAS no. 1472625-48-1) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique molecular structure and reactivity make it a valuable tool for researchers engaged in pharmaceutical development, synthetic chemistry, and materials science. As our understanding of fluorinated compounds continues to evolve, the potential applications of this compound are likely to expand further.